Cas no 28384-61-4 (N-Butylmethacrylamide)

• Product Name: N-Butylmethacrylamide
• CAS No: 28384-61-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD00048754
• CID: 252074
• PubChem ID: 9855497
• Update Time: 2025-10-28

N-Butylmethacrylamide Chemical and Physical Properties

Names and Identifiers

• N-Butylmethacrylamide
• 2-Propenamide, N-butyl-2-methyl-
• N-butyl-2-methylprop-2-enamide
• N-N-BUTYL METHACRYLAMIDE
• methacrylic acid butylamide
• methacrylic acid N-(butyl)amide
• N-(n-butyl)methacrylamide
• N-butyl-2-methylacrylamide
• 28384-61-4
• butyl methacrylamide
• SCHEMBL27247
• AKOS006345199
• BS-49265
• CS-0188272
• Methacrylamide, N-butyl-
• MFCD00048754
• A20600
• DTXSID50431800
• FT-0650930
• N-N-Butylmethacrylamide

• MDL： MFCD00048754
• Inchi： 1S/C8H15NO/c1-4-5-6-9-8(10)7(2)3/h2,4-6H2,1,3H3,(H,9,10)
• InChI Key： VQGWOOIHSXNRPW-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NCCCC

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.875
• Boiling Point: 265.376°C at 760 mmHg
• Flash Point: 150.548°C
• Refractive Index: 1.437
• PSA: 29.10000
• LogP: 1.86970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Butylmethacrylamide

Recent Advances in N-Butylmethacrylamide (CAS 28384-61-4) Research: A Comprehensive Review

N-Butylmethacrylamide (NBMA, CAS 28384-61-4) is a versatile monomer with significant applications in the fields of polymer chemistry, drug delivery systems, and biomedical materials. Recent studies have highlighted its unique properties, including excellent biocompatibility, tunable hydrophobicity, and the ability to form stable copolymers. This research briefing synthesizes the latest findings on NBMA, focusing on its synthesis, characterization, and emerging applications in the chemical, biological, and pharmaceutical industries.

A 2023 study published in the Journal of Polymer Science explored the radical polymerization of NBMA with hydrophilic monomers to create amphiphilic copolymers. These copolymers demonstrated enhanced drug-loading capacities and controlled release profiles, making them promising candidates for targeted cancer therapies. The study utilized advanced techniques such as NMR spectroscopy and dynamic light scattering to characterize the copolymer structures and their self-assembly behaviors in aqueous solutions.

In the realm of biomedical applications, researchers have investigated NBMA-based hydrogels for tissue engineering. A recent Biomaterials article (2024) reported that NBMA-modified hydrogels exhibited superior mechanical strength and cell adhesion properties compared to traditional polyacrylamide hydrogels. These findings suggest potential uses in cartilage repair and other regenerative medicine applications. The study also noted that the incorporation of NBMA reduced inflammatory responses in vivo, further supporting its biocompatibility.

From a chemical perspective, novel synthetic routes for NBMA have been developed to improve yield and purity. A 2024 Organic Process Research & Development paper described a catalytic amidation process that achieved >95% yield while minimizing byproducts. This advancement could facilitate the large-scale production of NBMA for industrial applications. Additionally, computational studies have provided insights into the molecular interactions of NBMA-containing polymers, aiding in the rational design of new materials.

The pharmaceutical industry has shown growing interest in NBMA as a component of polymeric micelles for poorly soluble drugs. Recent preclinical studies have demonstrated that NBMA-based micelles can significantly enhance the bioavailability of anticancer compounds while reducing systemic toxicity. These results, published in the European Journal of Pharmaceutics and Biopharmaceutics (2023), underscore the potential of NBMA in addressing formulation challenges for hydrophobic therapeutics.

Looking forward, researchers are exploring the use of NBMA in stimuli-responsive drug delivery systems and as a building block for smart biomaterials. The compound's chemical versatility continues to inspire innovative applications across multiple disciplines. However, further studies are needed to fully characterize its long-term biocompatibility and to optimize its performance in specific applications. The collective findings presented in this briefing position NBMA as a valuable tool in the ongoing advancement of chemical biology and pharmaceutical sciences.